Cas no 6592-96-7 (citrulin, l-[ureido-14c])
citrulin, l-[ureido-14c] structure
Product Name:citrulin, l-[ureido-14c]
CAS No:6592-96-7
MF:C6H13N3O3
MW:177.178262472153
CID:962823
PubChem ID:90475362
Update Time:2025-04-19
citrulin, l-[ureido-14c] Chemical and Physical Properties
Names and Identifiers
-
- citrulin, l-[ureido-14c]
- CITRULIN,L-[UREIDO-14C]
- 6592-96-7
-
- Inchi: 1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1/i6+2
- InChI Key: RHGKLRLOHDJJDR-ASWNLTSASA-N
- SMILES: OC([C@H](CCCN[14C](N)=O)N)=O
Computed Properties
- Exact Mass: 177.09893327g/mol
- Monoisotopic Mass: 177.09893327g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.3
- Topological Polar Surface Area: 118Ų
citrulin, l-[ureido-14c] Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
6592-96-7 (citrulin, l-[ureido-14c]) Related Products
- 121080-96-4(D-Homocitrulline)
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- 1190-49-4(L-Homocitrulline)
- 40860-26-2(2-(carbamoylamino)pentanedioic Acid)
- 372-75-8(L-Citrulline)
- 627-77-0(2-Amino-5-ureidopentanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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